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Compound of Interest

Compound Name: Z-D-Glu-OBzl

Cat. No.: B554518 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Z-D-Glu-OBzl (N-Benzyloxycarbonyl-D-glutamic acid 1-benzyl ester),

a key reagent in peptide synthesis. By adhering to these procedures, you can minimize risks

and maintain a secure research environment.

While Z-D-Glu-OBzl is not classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is imperative to

follow standard laboratory safety protocols to mitigate any potential risks.[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Z-D-Glu-OBzl, a comprehensive approach to personal protection is crucial. The

following table summarizes the recommended PPE to ensure your safety.
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Protection Type Required PPE Purpose

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from airborne

powder and accidental

splashes.

Hand Protection Nitrile gloves
Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A dust mask may

be used to minimize inhalation

of the powder.

Prevents inhalation of the fine

powder.

Operational Plan: Step-by-Step Handling
Procedures
Following a standardized operational plan minimizes the risk of exposure and contamination.

1. Preparation:

Ensure the work area, typically a laboratory bench or a fume hood, is clean and uncluttered.

Confirm that all necessary PPE is readily available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

2. Handling the Compound:

When weighing and transferring Z-D-Glu-OBzl, which is a white to off-white solid, perform

these actions in a well-ventilated area to minimize the potential for inhaling any airborne

powder.[3]

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust clouds.
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Keep the container tightly closed when not in use to prevent contamination and spillage.

3. In Case of a Spill:

For a small spill, gently sweep up the solid material, avoiding the generation of dust.

Place the collected material into a sealed container for proper disposal.

Clean the spill area with a damp cloth.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.

Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

1. Unused Material:

If the unused Z-D-Glu-OBzl is not contaminated, it can be stored for future use. Ensure the

container is properly labeled and stored in a cool, dry place.

For disposal, treat it as non-hazardous chemical waste. Place it in a designated, labeled

container for solid chemical waste.

2. Contaminated Material:
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Any materials, such as gloves, weighing paper, or paper towels, that come into contact with

Z-D-Glu-OBzl should be disposed of in the solid chemical waste container.

3. Empty Containers:

Rinse empty containers with a suitable solvent (e.g., ethanol or acetone) three times.

The rinsate should be collected and disposed of as chemical waste.

Once cleaned, the container can be disposed of in the regular trash or recycled, depending

on institutional policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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